Cas no 1038918-38-5 (2-chloro-4-morpholino-6-(6-morpholinopyridin-3-yl)thieno[3,2-d]pyrimidine)

• Product Name: 2-chloro-4-morpholino-6-(6-morpholinopyridin-3-yl)thieno[3,2-d]pyrimidine
• CAS No: 1038918-38-5
• MF: C₁₉H₂₀ClN₅O₂S
• MW: 417.912401199341
• CID: 2105176
• Update Time: 2023-11-19

2-chloro-4-morpholino-6-(6-morpholinopyridin-3-yl)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-morpholino-6-(6-morpholinopyridin-3-yl)thieno[3,2-d]pyrimidine
• CID 87780222
• Thieno[3,2-d]pyrimidine, 2-chloro-4-(4-morpholinyl)-6-[6-(4-morpholinyl)-3-pyridinyl]-

• Inchi： 1S/C19H20ClN5O2S/c20-19-22-14-11-15(28-17(14)18(23-19)25-5-9-27-10-6-25)13-1-2-16(21-12-13)24-3-7-26-8-4-24/h1-2,11-12H,3-10H2
• InChI Key： CFGKLXSNXQAWRS-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=C(C3=CN=C(C=C3)N3CCOCC3)SC2=C(N=1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 523
• Topological Polar Surface Area: 91.8

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• pka: 3.71±0.10(Predicted)